Cas no 1449202-44-1 (Benzyl-PEG6-bromide)

• Product Name: Benzyl-PEG6-bromide
• CAS No: 1449202-44-1
• MF: C₁₉H₃₁BrO₆
• MW: 435.349846124649
• CID: 4857902
• PubChem ID: 118796290
• Update Time: 2025-10-24

Benzyl-PEG6-bromide Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG6-bromide
• BnO-PEG5-CH2CH2Br
• Bn-PEG6-Br
• CS-0147905
• 1449202-44-1
• HY-132028
• 2-[2-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxymethylbenzene
• DA-61602
• F80799
• AKOS040756825
• 19-bromo-1-phenyl-2,5,8,11,14,17-hexaoxanonadecane

• Inchi： 1S/C19H31BrO6/c20-6-7-21-8-9-22-10-11-23-12-13-24-14-15-25-16-17-26-18-19-4-2-1-3-5-19/h1-5H,6-18H2
• InChI Key： UHESJGULKUNTKI-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCCOCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 434.13040g/mol
• Monoisotopic Mass: 434.13040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Benzyl-PEG6-bromide

Recent Advances in the Application of Benzyl-PEG6-bromide (CAS: 1449202-44-1) in Chemical Biology and Pharmaceutical Research

Benzyl-PEG6-bromide (CAS: 1449202-44-1) is a versatile polyethylene glycol (PEG)-based linker compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties. This compound features a benzyl group at one end and a bromide group at the other, connected by a hexaethylene glycol (PEG6) spacer. The PEG6 spacer provides excellent solubility, biocompatibility, and flexibility, making it an ideal candidate for various applications, including drug conjugation, bioconjugation, and material science.

Recent studies have highlighted the utility of Benzyl-PEG6-bromide in the development of novel drug delivery systems. For instance, researchers have utilized this compound to create PEGylated prodrugs, where the benzyl group serves as a cleavable linker for controlled drug release. The bromide moiety, on the other hand, enables facile conjugation with nucleophilic groups such as thiols or amines, facilitating the attachment of therapeutic payloads. This approach has been particularly promising in the design of antibody-drug conjugates (ADCs), where precise control over drug release kinetics is critical for therapeutic efficacy.

In addition to its applications in drug delivery, Benzyl-PEG6-bromide has been employed in the synthesis of functionalized nanoparticles and hydrogels. A recent study demonstrated the use of this compound to modify gold nanoparticles, enhancing their stability and biocompatibility for targeted cancer therapy. The PEG6 spacer effectively reduces nonspecific protein adsorption, while the bromide group allows for further functionalization with targeting ligands or imaging agents. Such modifications are crucial for improving the pharmacokinetics and biodistribution of nanomedicines.

Another emerging application of Benzyl-PEG6-bromide is in the field of bioconjugation, where it serves as a crosslinker for attaching small molecules to biomacromolecules such as proteins and nucleic acids. A notable example is its use in the site-specific modification of antibodies, enabling the development of homogeneous ADC formulations with improved therapeutic profiles. The PEG6 spacer ensures minimal interference with the biological activity of the conjugated molecules, while the bromide group provides a handle for efficient conjugation under mild conditions.

Despite its numerous advantages, challenges remain in the optimization of Benzyl-PEG6-bromide-based systems. For example, the hydrolysis of the bromide group under physiological conditions can limit its utility in certain applications. Recent efforts have focused on developing more stable derivatives or alternative conjugation strategies to address this issue. Additionally, the impact of PEGylation on the immunogenicity of bioconjugates continues to be an area of active investigation, as PEG-specific antibodies have been reported in some clinical settings.

In conclusion, Benzyl-PEG6-bromide (CAS: 1449202-44-1) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug delivery to bioconjugation. Ongoing research aims to further refine its properties and expand its utility, paving the way for innovative therapeutic and diagnostic solutions. As the field advances, it is anticipated that this compound will play an increasingly important role in the development of next-generation biomedical technologies.